Cas no 1804801-07-7 (4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804801-07-7
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4838640
• Update Time: 2025-10-30

4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-6(18-9(13,14)15)7(17-2)5(3-16-4)8(10,11)12/h3H,1-2H3
• InChI Key： KIBXPDUEDAIYDH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804801-07-7)

4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804801-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for designing bioactive molecules. The presence of multiple functional groups, including methoxy, trifluoromethoxy, and trifluoromethyl substituents, endows this compound with unique electronic and steric properties that are highly valuable for drug discovery applications.

The structural features of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine make it an attractive candidate for further exploration in medicinal chemistry. The methoxy group at the 4-position and the methyl group at the 2-position contribute to the compound's lipophilicity and potential interaction with biological targets. Additionally, the two trifluoromethoxy groups at the 3-position and the trifluoromethyl group at the 5-position introduce strong electron-withdrawing effects, which can modulate the compound's reactivity and binding affinity. These structural elements are often exploited to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to biological receptors.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridines are integral components of many approved drugs, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific substitution pattern of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine positions it as a potential lead compound for developing novel therapeutic agents. Researchers have been exploring its potential in various disease models, particularly in oncology and immunology.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to modify its structure and optimize its biological properties. For instance, the trifluoromethoxy groups can be further derivatized to introduce additional pharmacophoric elements or to improve solubility and bioavailability. This flexibility makes 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a valuable building block for medicinal chemists seeking to develop next-generation drugs.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of molecules, leading to improved binding affinity and selectivity. In particular, trifluoromethyl and trifluoromethoxy groups are known to enhance metabolic stability by resisting oxidative degradation. This property is crucial for extending the half-life of drugs and improving their clinical efficacy. The combination of these fluorinated substituents in 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine suggests that it may exhibit superior pharmacokinetic properties compared to non-fluorinated analogs.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a critical role in many diseases but are challenging to drug due to their large surface areas and lack of well-defined binding pockets. Pyridine-based compounds have shown promise in disrupting PPIs by mimicking key interaction motifs. The structural features of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, including its rigid pyridine core and multiple substituents, make it a potential candidate for designing PPI modulators.

In addition to its applications in oncology and immunology, this compound has also been explored for its potential in treating neurological disorders. Pyridine derivatives have demonstrated efficacy in models of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions by interacting with specific neurotransmitter receptors or enzyme targets. The unique substitution pattern of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine may enable it to modulate key pathways involved in these diseases, offering new therapeutic avenues.

The synthesis of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to introduce the desired functional groups efficiently. The use of fluorinated reagents and solvents is common in these processes due to the stability and reactivity conferred by fluorine atoms.

The analytical characterization of this compound is also critical for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and assess impurities. These analytical methods provide detailed information about the molecular environment of each atom, allowing researchers to validate synthetic pathways and optimize reaction conditions.

The safety profile of 4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is another important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it exhibits low toxicity at relevant concentrations, further toxicological assessments are necessary before it can be advanced into clinical trials. These studies will evaluate its acute toxicity, chronic toxicity, genotoxicity, and other safety parameters to ensure that it meets regulatory standards for human use.

In conclusion,4-Methoxy-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804801-07-7) is a structurally complex pyridine derivative with significant potential in drug discovery applications. Its unique substitution pattern offers advantages in terms of metabolic stability, binding affinity, and synthetic versatility. Recent research highlights its promising applications in oncology, immunology, and neurology, making it a valuable candidate for further development by pharmaceutical companies and academic institutions alike.